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Compound of Interest

Compound Name: CFTRinh-172

Cat. No.: B1212534 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and preparation of CFTRinh-172
in Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions (FAQs), detailed

troubleshooting guides, and experimental protocols to ensure successful and reproducible

results.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of CFTRinh-172 in DMSO?

A1: The reported solubility of CFTRinh-172 in DMSO varies across suppliers but is consistently

in the high millimolar range. It is crucial to use fresh, anhydrous DMSO, as the solvent is

hygroscopic and absorbed moisture can significantly reduce the solubility of the compound.[1]

Q2: What is the recommended solvent for CFTRinh-172?

A2: The recommended solvent for preparing stock solutions of CFTRinh-172 is high-purity,

anhydrous DMSO. The compound is reported to be insoluble in water and ethanol.[2]

Q3: How should I prepare a stock solution of CFTRinh-172 in DMSO?

A3: A detailed protocol is provided in the "Experimental Protocols" section below. The general

procedure involves dissolving the powdered compound in fresh DMSO, aided by gentle

warming and/or sonication to ensure complete dissolution.[2][3]
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Q4: How should I store the CFTRinh-172 DMSO stock solution?

A4: For long-term storage, it is recommended to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[1] While some

suppliers suggest storage at -20°C for several months[2], others recommend shorter-term

storage (1 month at -20°C) or longer-term storage at -80°C (1 year).[1][3] One supplier advises

against long-term storage of the solution and recommends using it promptly after preparation.

[2]

Q5: My CFTRinh-172 solution precipitates when I dilute it in my aqueous buffer or cell media.

What should I do?

A5: This is a common issue when diluting a highly concentrated DMSO stock solution directly

into an aqueous medium. To prevent precipitation, perform serial dilutions of your stock solution

in DMSO first to lower the concentration before the final dilution into your aqueous buffer or

media. Ensure the final concentration of DMSO in your experiment is low (typically ≤0.1%) to

avoid solvent-induced artifacts or cytotoxicity.

Data Presentation
Table 1: Solubility of CFTRinh-172 in DMSO

Reported Solubility
(mg/mL)

Molar Concentration (mM) Source / Notes

82 mg/mL ~200.3 mM
Requires fresh, anhydrous

DMSO.[1]

50 mg/mL ~122.1 mM
Ultrasonic assistance

recommended.[4]

≥40.9 mg/mL ≥100 mM [2][5][6]

40.9 mg/mL ~99.9 mM Sonication is recommended.[3]

≥10 mg/mL ≥24.4 mM

Molecular Weight of CFTRinh-172 is 409.4 g/mol .[2]
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Table 2: Recommended Storage Conditions for DMSO
Stock Solutions

Temperature Duration Recommendations

-80°C Up to 1 year
Aliquot to avoid freeze-thaw

cycles.[1][3]

-20°C 1 to several months
Aliquot to avoid freeze-thaw

cycles.[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CFTRinh-172 Stock
Solution in DMSO
Materials:

CFTRinh-172 powder (e.g., 5 mg)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator or water bath set to 37°C

Procedure:

Calculate the required volume of DMSO. To prepare a 10 mM stock solution from 5 mg of

CFTRinh-172 (MW: 409.4 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.005 g / (0.010 mol/L * 409.4 g/mol ) = 0.001221 L

Volume (µL) = 1221 µL
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Aliquot the Compound: Before opening the vial, briefly centrifuge it to ensure all the powder

is at the bottom. Weigh out the desired amount of CFTRinh-172 powder and place it in a

sterile microcentrifuge tube.

Add Solvent: Carefully add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the powder.

Promote Dissolution: Vortex the solution thoroughly for 1-2 minutes. If the compound does

not fully dissolve, you can use one or both of the following methods:

Sonication: Place the tube in a water bath sonicator for 5-10 minutes, checking for

dissolution periodically.[3]

Gentle Warming: Warm the tube at 37°C for 10 minutes, vortexing intermittently.[2]

Confirm Dissolution: Visually inspect the solution to ensure there are no visible particles and

the solution is clear.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes. Store

them at -20°C or -80°C.
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Issue Probable Cause Recommended Solution

Compound will not dissolve

completely in DMSO.

1. DMSO has absorbed

moisture. 2. Concentration is

too high. 3. Insufficient

agitation.

1. Use a fresh, unopened

bottle of anhydrous DMSO.[1]

2. Re-calculate and prepare a

slightly lower concentration. 3.

Apply gentle warming (37°C)

and/or sonication for 10-15

minutes.[2]

Precipitate forms upon dilution

into aqueous media.

The compound "crashes out"

when transferred from a high

concentration of organic

solvent to an aqueous

environment.

1. Perform intermediate serial

dilutions in DMSO before the

final dilution into the aqueous

solution. 2. Ensure the final

DMSO concentration in the

working solution is as low as

possible (e.g., <0.1%).

Inconsistent experimental

results.

1. Stock solution degradation

from repeated freeze-thaw

cycles. 2. Inaccurate initial

concentration due to

incomplete dissolution.

1. Prepare single-use aliquots

of the stock solution.[1] 2.

Ensure the compound is fully

dissolved during stock

preparation by visual

inspection. Use warming or

sonication if necessary.

Visualized Workflows and Mechanisms
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Caption: Workflow for preparing a CFTRinh-172 stock solution in DMSO.
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Caption: Allosteric inhibition mechanism of the CFTR channel by CFTRinh-172.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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